Cas no 938063-63-9 (Methyl 3-(2,2-Dimethylbutanoylthio)propanoate)

Methyl 3-(2,2-Dimethylbutanoylthio)propanoate structure

938063-63-9 structure

Product Name:Methyl 3-(2,2-Dimethylbutanoylthio)propanoate

CAS No:938063-63-9

MF:C₁₀H₁₈O₃S

MW:218.313122272491

MDL:MFCD22200648

CID:819827

PubChem ID:44237239

Update Time:2024-10-26

Methyl 3-(2,2-Dimethylbutanoylthio)propanoate Chemical and Physical Properties

Names and Identifiers

- 3-[(2,2-Dimethyl-1-oxobutyl)thio]propanoic acid methyl ester
- Methyl 3-(2,2-dimethylbutanoylthio)propanoate
- Methyl 3-((2,2-dimethylbutanoyl)thio)propanoate
- Methyl 3-[(2,2-dimethylbutanoyl)sulfanyl]propanoate
- AK163093
- Methyl 3-[(2,2-dimethylbutanoyl)thio]propanoate
- DMB-S-MMP
- C10H18O3S
- OSAXTZWRAGDRFI-UHFFFAOYSA-N
- dimethylbutyryl-S-methyl mercaptopropionate
- AX8294835
- ST24047755
- X6798
- methyl 3-(2,2-dimethylbutanoylthio)propionate
- 2-dimethylbutanoyl-S-methyl-mercaptopropanoate
- me
- Methyl 3-[(2,2-dimethyl-1-oxobutyl)thio]propanoate (ACI)
- DS-8009
- SCHEMBL1665086
- AKOS024462403
- DTXSID401228003
- 3-((2,2-Dimethyl-1-oxobutyl)thio)-propanoic acid methyl ester
- SY102919
- DB-262028
- NS00001045
- methyl 3-(2,2-dimethylbutanoylsulfanyl)propanoate
- Methyl 3-[(2,2-dimethyl-1-oxobutyl)thio]propanoate
- Methyl3-((2,2-dimethylbutanoyl)thio)propanoate
- 938063-63-9
- CS-0083188
- MFCD22200648
- EC 620-518-6
- Methyl 3-(2,2-Dimethylbutanoylthio)propanoate
- MDL： MFCD22200648
- Inchi： 1S/C10H18O3S/c1-5-10(2,3)9(12)14-7-6-8(11)13-4/h5-7H2,1-4H3
- InChI Key： OSAXTZWRAGDRFI-UHFFFAOYSA-N
- SMILES： O=C(CCSC(C(CC)(C)C)=O)OC

Computed Properties

Exact Mass: 218.09766561g/mol
Monoisotopic Mass: 218.09766561g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 7
Complexity: 211
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 68.7
XLogP3: 2.2

Experimental Properties

Density: 1.048
Boiling Point: 281 ºC
Flash Point: 119 ºC

Methyl 3-(2,2-Dimethylbutanoylthio)propanoate Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature(BD291319)

Methyl 3-(2,2-Dimethylbutanoylthio)propanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A343757-1g	Methyl 3-((2,2-dimethylbutanoyl)thio)propanoate	938063-63-9	95%	1g	$10.0	2025-02-21
Ambeed	A343757-5g	Methyl 3-((2,2-dimethylbutanoyl)thio)propanoate	938063-63-9	95%	5g	$12.0	2025-02-21
Ambeed	A343757-10g	Methyl 3-((2,2-dimethylbutanoyl)thio)propanoate	938063-63-9	95%	10g	$21.0	2025-02-21
Ambeed	A343757-25g	Methyl 3-((2,2-dimethylbutanoyl)thio)propanoate	938063-63-9	95%	25g	$34.0	2025-02-21
Ambeed	A343757-100g	Methyl 3-((2,2-dimethylbutanoyl)thio)propanoate	938063-63-9	95%	100g	$92.0	2025-02-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QY404-20g	Methyl 3-(2,2-Dimethylbutanoylthio)propanoate	938063-63-9	95+%	20g	576.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QY404-5g	Methyl 3-(2,2-Dimethylbutanoylthio)propanoate	938063-63-9	95+%	5g	191.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QY404-1g	Methyl 3-(2,2-Dimethylbutanoylthio)propanoate	938063-63-9	95+%	1g	60.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QY404-25g	Methyl 3-(2,2-Dimethylbutanoylthio)propanoate	938063-63-9	95+%	25g	1090CNY	2021-05-08
TRC	M224590-5mg	Methyl 3-(2,2-Dimethylbutanoylthio)propanoate	938063-63-9		5mg	$ 70.00	2022-06-02

Methyl 3-(2,2-Dimethylbutanoylthio)propanoate Production Method

Production Method 1

5856-77-9

2935-90-2

938063-63-9

Reaction Conditions

1.1 Solvents: Dichloromethane ; 10 °C → 0 °C
1.2 Reagents: Ammonia ; pH 7, 0 °C; pH 7, 0 °C → 65 °C; 1.8 h, pH 7, 65 °C
1.3 Reagents: Water ; 30 min

Reference

: Method for reducing production cost of α-dimethyl butyryl-S-propionic acid methyl ester

, China, , ,

Production Method 2

5856-77-9

2935-90-2

938063-63-9

Reaction Conditions

1.1 Reagents: Thionyl chloride ; 18 h, 50 °C

Reference

: Method for green synthesizing simvastatin side chain from 2,2-dimethylbutyric acid

, China, , ,

Production Method 3

5856-77-9

2935-90-2

938063-63-9

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Diethyl ether ; 0 °C; 2 h, 0 °C
1.2 Reagents: Ammonium chloride Solvents: Water

Reference

: Methods and materials for making simvastatin and related compounds

, India, , ,

Production Method 4

5856-77-9

2935-90-2

938063-63-9

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Diethyl ether ; 0 °C; 2 h, 0 °C
1.2 Reagents: Ammonium chloride Solvents: Water

Reference

: Efficient synthesis of simvastatin by use of whole-cell biocatalysis

Xie, Xinkai; Tang, Yi, Applied and Environmental Microbiology, 2007, 73(7), 2054-2060

Production Method 5

5856-77-9

2935-90-2

938063-63-9

Reaction Conditions

1.1 Reagents: Diisopropylethylamine Solvents: Isopropyl acetate ; 10 min, 2 °C; 2 h, 25 °C
1.2 Reagents: Ammonium chloride Solvents: Water

Reference

: Improved enzymatic production of simvastatin and it's derivatives using mutant lovD acyltransferases

, World Intellectual Property Organization, , ,

Production Method 6

5856-77-9

2935-90-2

938063-63-9

Reaction Conditions

1.1 Reagents: Pyridine Solvents: Tetrahydrofuran ; rt → -10 °C; -10 - -5 °C; 3 - 4 h, -10 °C → 15 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; rt; 2 h, neutralized, 25 - 35 °C

Reference

: Preparation method of simvastatin side chain

, China, , ,

Production Method 7

5856-77-9

2935-90-2

938063-63-9

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Diethyl ether ; 0 °C
1.2 Reagents: Ammonium chloride Solvents: Water

Reference

: Biosynthesis of simvastatin

Zhu, Liping; Ren, Yuhong; Sun, Changlei; Zhou, Jianping; Wei, Dongzhi, Shengwu Jiagong Guocheng, 2011, 9(5), 11-16

Methyl 3-(2,2-Dimethylbutanoylthio)propanoate Raw materials

Methyl 3-(2,2-Dimethylbutanoylthio)propanoate Preparation Products

Methyl 3-(2,2-Dimethylbutanoylthio)propanoate (938063-63-9)

Methyl 3-(2,2-Dimethylbutanoylthio)propanoate Related Literature

1. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
2. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
3. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
4. Examination of ammonia–poly(pyrrole) interactions by piezoelectric and conductivity measurements

Analyst, 1991,116, 1125-1130
5. Distinct impact of glycation towards the aggregation and toxicity of murine and human amyloid-β†

Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640

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